Cas no 1476808-18-0 (tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate
• CAS No: 1476808-18-0
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5404223
• PubChem ID: 89880874
• Update Time: 2025-11-06

tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[4-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]phenyl]carbamate
• tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate

• Inchi： 1S/C16H22N2O3/c1-5-14(19)17-11-10-12-6-8-13(9-7-12)18-15(20)21-16(2,3)4/h5-9H,1,10-11H2,2-4H3,(H,17,19)(H,18,20)
• InChI Key： ROGQELZLNBCXBI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(CCNC(=O)C=C)C=C1

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.8±45.0 °C(Predicted)
• pka: 13.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate

Professional Introduction to Compound with CAS No. 1476808-18-0 and Product Name: tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate

The compound with the CAS number 1476808-18-0 and the product name tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates a tert-butyl carbamate moiety, which is well-known for its stability and role as a protecting group in organic synthesis. This feature, combined with the presence of an N-{4-2-(prop-2-enamido)ethylphenyl} substituent, contributes to its versatile reactivity and utility in synthetic pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamate derivatives in the development of novel therapeutic agents. The tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate structure exemplifies this trend, as it combines the benefits of a bulky protecting group with a functionalized aromatic ring system. The aromatic ring, specifically the phenyl group, is a common motif in pharmacophores due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. The presence of an amide linkage in the 4-2-(prop-2-enamido)ethyl part of the molecule further enhances its potential as a bioactive scaffold.

In the context of drug discovery, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient construction of complex molecular architectures. The tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate derivative has been synthesized using these cutting-edge approaches, demonstrating the compound's feasibility for further exploration in medicinal chemistry.

The biological activity of this compound has been a subject of extensive investigation. Preliminary studies suggest that it exhibits promising properties as an intermediate in the synthesis of bioactive molecules. The carbamate group can be selectively removed under mild conditions, allowing for further functionalization and derivatization. This characteristic makes it a valuable building block for designing novel compounds with tailored pharmacological profiles. Additionally, the amide functionality provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets.

Recent publications have explored the potential applications of carbamate derivatives in various therapeutic areas. For instance, carbamate-based compounds have shown promise in the treatment of neurological disorders due to their ability to modulate neurotransmitter systems. The structural features of tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate align well with these requirements, making it a candidate for further development in this field. Furthermore, its stability under various conditions enhances its suitability for pharmaceutical applications.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate its structural features and interactions with biological targets. These studies provide valuable insights into the compound's behavior at both molecular and atomic levels, guiding experimental design and optimization efforts.

Future research directions include exploring the pharmacological properties of analogs derived from tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate. By modifying specific parts of its molecular structure, researchers aim to enhance its bioactivity and selectivity. Additionally, investigating its potential role as a prodrug or a lead compound for drug development is an exciting avenue for future exploration.

The synthesis and application of this compound also highlight the importance of green chemistry principles in pharmaceutical research. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. The use of efficient catalytic systems and renewable feedstocks are key strategies in achieving these goals.

In conclusion, tert-butyl N-{4-2-(prop-2-enamido)ethylphenyl}carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential biological activity, make it a valuable candidate for further research and development. As advancements continue to be made in synthetic methodologies and computational techniques, compounds like this one will play an increasingly important role in shaping the future of drug discovery.